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Compound of Interest

Compound Name: 7-Chlorobicyclo(2.2.1)heptane

CAS No.: 765-80-0

Cat. No.: B16132506

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 7-

Chlorobicyclo[2.2.1]heptane (also known as 7-chlornorbornane). Due to the limited availability

of published experimental spectra for this specific compound, this guide combines available

experimental mass spectrometry data with predicted Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectroscopic data to offer a comprehensive analytical profile.

Chemical Structure and Properties
IUPAC Name: 7-chlorobicyclo[2.2.1]heptane[1]

Synonyms: 7-Chlornorbornan, 7-Chlorobicyclo(2.2.1)heptane[1]

CAS Number: 765-80-0[1][2]

Molecular Formula: C₇H₁₁Cl[1][2][3]

Molecular Weight: 130.61 g/mol [1][3]
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Canonical SMILES: C1CC2CCC1C2Cl[1]

Spectroscopic Data
The following sections present the available and predicted spectroscopic data for 7-

Chlorobicyclo[2.2.1]heptane, organized for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: Experimental NMR data for 7-Chlorobicyclo[2.2.1]heptane is not readily available in

published literature. The following data is based on computational predictions and should be

used as a reference for spectral interpretation.

2.1.1. Predicted ¹H NMR Spectroscopy

The predicted ¹H NMR spectrum of 7-Chlorobicyclo[2.2.1]heptane in CDCl₃ would exhibit

distinct signals for the bridgehead, bridge, and methylene protons. The symmetry of the

molecule influences the number of unique proton environments.

Predicted Chemical

Shift (ppm)
Multiplicity Integration Assignment

~ 4.0 Singlet 1H H-7

~ 2.5 Broad Singlet 2H H-1, H-4 (bridgehead)

~ 1.8 - 1.9 Multiplet 4H
H-2, H-3, H-5, H-6

(exo)

~ 1.2 - 1.3 Multiplet 4H
H-2, H-3, H-5, H-6

(endo)

2.1.2. Predicted ¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum provides insights into the carbon framework of the molecule.
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Predicted Chemical Shift (ppm) Assignment

~ 70 C-7

~ 40 C-1, C-4 (bridgehead)

~ 30 C-2, C-3, C-5, C-6

Infrared (IR) Spectroscopy
Note: A specific experimental IR spectrum for 7-Chlorobicyclo[2.2.1]heptane is not available.

The data below is predicted and highlights the expected characteristic absorption bands.

Frequency (cm⁻¹) Vibrational Mode Intensity

2950 - 2850 C-H stretch (alkane) Strong

1450 C-H bend (methylene) Medium

750 - 650 C-Cl stretch Strong

Mass Spectrometry (MS)
The mass spectrum of 7-Chlorobicyclo[2.2.1]heptane is characterized by its molecular ion peak

and a distinctive isotopic pattern due to the presence of chlorine (³⁵Cl and ³⁷Cl isotopes in an

approximate 3:1 ratio).[3] The fragmentation pattern is typical for bicyclic alkanes.

m/z Relative Intensity (%) Assignment

130/132 Moderate [M]⁺ (Molecular ion)

95 High [M-Cl]⁺

67 High [C₅H₇]⁺

66 Base Peak
[C₅H₆]⁺ (retro-Diels-Alder

fragmentation)

Experimental Protocols
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While specific experimental parameters for the acquisition of data for 7-

Chlorobicyclo[2.2.1]heptane are not documented, the following provides a general

methodology for each key technique.

NMR Spectroscopy
A sample of 7-Chlorobicyclo[2.2.1]heptane would be dissolved in a deuterated solvent, typically

chloroform-d (CDCl₃), and transferred to an NMR tube. ¹H and ¹³C NMR spectra would be

acquired on a high-field NMR spectrometer (e.g., 400 or 500 MHz). Standard pulse sequences

would be used for both one-dimensional and potentially two-dimensional (e.g., COSY, HSQC)

experiments to aid in structural elucidation.

Infrared (IR) Spectroscopy
For a liquid sample like 7-Chlorobicyclo[2.2.1]heptane, an IR spectrum can be obtained using

the thin-film method. A drop of the neat liquid is placed between two salt plates (e.g., NaCl or

KBr) to create a thin capillary film. The spectrum is then recorded using a Fourier Transform

Infrared (FTIR) spectrometer over the standard mid-IR range (4000-400 cm⁻¹).

Mass Spectrometry (MS)
Mass spectral data is typically acquired using a Gas Chromatography-Mass Spectrometry (GC-

MS) system. A dilute solution of 7-Chlorobicyclo[2.2.1]heptane in a volatile solvent (e.g.,

dichloromethane or hexane) is injected into the GC. The compound is separated from any

impurities on a capillary column and then introduced into the mass spectrometer. Electron

Ionization (EI) at 70 eV is a common method for generating ions, which are then analyzed by a

mass analyzer (e.g., a quadrupole).

Logical Relationships and Workflows
The following diagrams illustrate the logical flow of spectroscopic analysis and the relationship

between the molecular structure and its spectral features.
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Caption: General workflow for the spectroscopic analysis of 7-Chlorobicyclo[2.2.1]heptane.
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Caption: Key fragmentation pathways for 7-Chlorobicyclo[2.2.1]heptane in mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16132506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

